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Compound of Interest

Compound Name: Piperidin-1-ol

Cat. No.: B147077

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document summarizes the publicly available toxicological and safety
data for N-Hydroxypiperidine. It is intended for informational purposes for a scientific audience.
A comprehensive toxicological evaluation of this compound has not been identified in the public
literature, and therefore, significant data gaps exist. All handling and use of N-
Hydroxypiperidine should be conducted with caution and under the guidance of appropriate
safety protocols.

Executive Summary

N-Hydroxypiperidine is a hydroxylated derivative of the heterocyclic compound piperidine.[1]
While its structural motif is of interest in medicinal chemistry and organic synthesis, its
toxicological profile is not well-established. This guide provides a detailed overview of the
currently available safety and toxicity data for N-Hydroxypiperidine. The information is critically
sparse, with only acute toxicity data in mice being quantitatively documented. This document
highlights the significant need for further research to characterize the pharmacokinetic,
genotoxic, carcinogenic, and reproductive effects of this compound to enable a comprehensive
risk assessment.

Chemical and Physical Properties
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Property Value Reference
Chemical Formula CsH11NO [2]
Molecular Weight 101.15 g/mol [3]
CAS Number 4801-58-5 [2]

White hygroscopic fine crystals
Appearance (2]
and fragments

1-Hydroxypiperidine, Piperidin-
Synonyms Lol [2]
-0

Toxicological Data

The available toxicological data for N-Hydroxypiperidine is limited to acute toxicity and general

irritation potential.

Acute Toxicity

The only quantitative measure of acute toxicity found in the public domain is the median lethal
dose (LD50) determined in mice via the intravenous route.

Table 1: Acute Toxicity of N-Hydroxypiperidine

] Route of
Species o . LD50 Reference
Administration

Mouse Intravenous 180 mg/kg [2][3]

Irritation and Sensitization

Multiple sources suggest that N-Hydroxypiperidine may cause irritation.[2][3] However, no
standardized skin or eye irritation studies (e.g., according to OECD guidelines) have been
found to quantify this potential hazard. There is no available data on the skin sensitization

potential of N-Hydroxypiperidine.

Data Gaps and Areas for Future Research
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The toxicological profile of N-Hydroxypiperidine is largely incomplete. Key areas requiring
investigation include:

Pharmacokinetics: No data is available on the absorption, distribution, metabolism, and
excretion (ADME) of N-Hydroxypiperidine.

o Genotoxicity: There are no published studies on the mutagenic or clastogenic potential of N-
Hydroxypiperidine.

» Carcinogenicity: The long-term carcinogenic potential of N-Hydroxypiperidine has not been
evaluated.

» Reproductive and Developmental Toxicity: No information is available regarding the effects of
N-Hydroxypiperidine on fertility, reproduction, or embryonic development.

e Sub-chronic and Chronic Toxicity: The effects of repeated or long-term exposure to N-
Hydroxypiperidine are unknown.

e Mechanism of Toxicity: The specific cellular and molecular mechanisms underlying the
observed acute toxicity are not understood.

Experimental Methodologies (Hypothetical)

Due to the absence of detailed experimental reports, this section provides a generalized
workflow for a foundational toxicological study, an acute toxicity assessment, which would be a
critical first step in characterizing the hazards of a compound like N-Hydroxypiperidine with
limited data.
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Phase 1: Range-Finding Study

Dose group 1 (low)

Dose group 2 (mid) Dose group 3 (high) Vehicle Control

Single dose administration
(e.g., oral, intravenous)

Single dose administration
(e.g., oral, intravenous)

Single dose administration
(e.g., oral, intravenous)

Single dose administration
(e.g., oral, intravenous)

Observation for mortality and clinical signs
(e.g., 24-48 hours)

Inform dose selection

Phase 2: Definitive LD50 Study

Multiple dose groups

(based on range-finding) Vehicle Control

Single dose administration /~ Single dose administration

Observation for mortality and clinical signs
(e.g., 14 days)

Statistical analysis
(e.g., Probit analysis)

Determination of LD50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. N-Hydroxypiperidine - Hazardous Agents | Haz-Map [haz-map.com]

3. 1-Hydroxypiperidine | C5SH11NO | CID 20935 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [N-Hydroxypiperidine: A Technical Guide to its
Toxicological Profile and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b147077#toxicological-profile-and-safety-data-for-n-
hydroxypiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b147077?utm_src=pdf-body-img
https://www.benchchem.com/product/b147077?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0133304&productDescription=3-HYDROXYPIPERIDINE+98%2B%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.haz-map.com/Agents/21240
https://pubchem.ncbi.nlm.nih.gov/compound/N-Hydroxypiperidine
https://www.benchchem.com/product/b147077#toxicological-profile-and-safety-data-for-n-hydroxypiperidine
https://www.benchchem.com/product/b147077#toxicological-profile-and-safety-data-for-n-hydroxypiperidine
https://www.benchchem.com/product/b147077#toxicological-profile-and-safety-data-for-n-hydroxypiperidine
https://www.benchchem.com/product/b147077#toxicological-profile-and-safety-data-for-n-hydroxypiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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